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Compound of Interest

Compound Name:
DL-Histidine monohydrochloride

monohydrate

CAS No.: 7048-02-4

Cat. No.: B1348505

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Histidine is an amino acid that is frequently used as a buffering agent in a variety of

biochemical and pharmaceutical applications, including protein formulations, cell culture, and

enzyme assays.[1][2] Its imidazole side chain has a pKa value near physiological pH, making it

an effective buffer in the range of pH 5.5 to 7.0.[1][3] DL-histidine, a racemic mixture of the D-

and L-isomers of histidine, can be used to prepare a buffer solution that provides stable pH

conditions essential for maintaining protein integrity and activity during purification, formulation,

and storage.[1] This document provides a detailed protocol for the preparation of a DL-histidine

buffer solution.

Quantitative Data Summary
The physicochemical properties of histidine are crucial for understanding its function as a

buffer. The key values are summarized in the table below.
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Property Value Reference

Molecular Weight (DL-

Histidine)
155.15 g/mol [4]

pKa (imidazole side chain) ~6.0 [3][5][6][7]

pKa (α-carboxyl group) ~1.8 [3]

pKa (α-amino group) ~9.2 [3]

Effective Buffering Range pH 5.5 - 7.0 [1][3]

Typical Concentration in

Formulations
10 - 20 mM [3]

Experimental Protocol: Preparation of a 0.1 M DL-
Histidine Buffer Solution
This protocol describes the preparation of 1 liter of a 0.1 M DL-histidine buffer solution at a

desired pH. The principle involves dissolving DL-histidine and adjusting the pH with a strong

acid (HCl) or a strong base (NaOH).

Materials:

DL-Histidine (MW: 155.15 g/mol )

Deionized or distilled water

1 M Hydrochloric acid (HCl) solution

1 M Sodium hydroxide (NaOH) solution

pH meter

Magnetic stirrer and stir bar

Beakers and graduated cylinders
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1 L volumetric flask

Analytical balance

Procedure:

Calculate the required mass of DL-Histidine:

For 1 liter of a 0.1 M solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 1 L × 155.15 g/mol = 15.515 g

Dissolve the DL-Histidine:

Weigh out 15.515 g of DL-histidine using an analytical balance.

Transfer the powder to a beaker containing approximately 800 mL of deionized water.

Place the beaker on a magnetic stirrer and add a stir bar. Stir until the DL-histidine is

completely dissolved.

Adjust the pH:

Calibrate the pH meter according to the manufacturer's instructions.

Immerse the pH electrode in the DL-histidine solution.

Slowly add 1 M HCl or 1 M NaOH dropwise to the solution to adjust the pH to the desired

value. Monitor the pH continuously.

To lower the pH, add 1 M HCl.

To raise the pH, add 1 M NaOH.

Allow the solution to mix thoroughly and the pH reading to stabilize before adding more

acid or base.
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Final Volume Adjustment:

Once the desired pH is reached, carefully transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the buffer components are transferred.

Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Final Mixing and Storage:

Cap the volumetric flask and invert it several times to ensure the solution is thoroughly

mixed.

Transfer the buffer solution to a clean, labeled storage bottle.

Store the buffer at 4°C.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the DL-histidine buffer

solution.
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Calculate Mass of DL-Histidine

Weigh DL-Histidine

Dissolve in Deionized Water

Calibrate pH Meter

Adjust pH with HCl or NaOH

Transfer to Volumetric Flask

Adjust to Final Volume

Mix Thoroughly and Store

Click to download full resolution via product page

Workflow for DL-Histidine Buffer Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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